Cas no 154591-05-6 (5-Bromo-1,3-dimethyl-2-(octyloxy)benzene)

5-Bromo-1,3-dimethyl-2-(octyloxy)benzene structure
154591-05-6 structure
Product Name:5-Bromo-1,3-dimethyl-2-(octyloxy)benzene
CAS No:154591-05-6
MF:C16H25BrO
MW:313.273104429245
CID:2191488
Update Time:2023-08-07

5-Bromo-1,3-dimethyl-2-(octyloxy)benzene Chemical and Physical Properties

Names and Identifiers

    • 5-Bromo-1,3-dimethyl-2-(octyloxy)benzene
    • 5-bromo-1,3-dimethyl-2-octoxybenzene
    • Inchi: 1S/C16H25BrO/c1-4-5-6-7-8-9-10-18-16-13(2)11-15(17)12-14(16)3/h11-12H,4-10H2,1-3H3
    • InChI Key: AANYVRVBZMSASF-UHFFFAOYSA-N
    • SMILES: BrC1C=C(C)C(=C(C)C=1)OCCCCCCCC

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 8
  • Complexity: 195
  • Topological Polar Surface Area: 9.2
Recommended suppliers
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Kolod Food Ingredients Co.,ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Kolod Food Ingredients Co.,ltd
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shenzhen Yaoyuan R&D Center Co.,Ltd
Zouping Mingyuan Import and Export Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zouping Mingyuan Import and Export Trading Co., Ltd